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Introduction
Tridecyl hexadecanoate, also known as tridecyl palmitate, is a wax ester composed of a C13

alcohol (tridecanol) and a C16 fatty acid (palmitic acid). As a member of the long-chain ester

family, its physicochemical properties are of interest in various fields, including cosmetics,

pharmaceuticals, and material science, where it may function as an emollient, lubricant, or

texturizing agent. This technical guide provides a detailed overview of the known and estimated

physicochemical characteristics of tridecyl hexadecanoate, along with comprehensive

experimental protocols for their determination.

Physicochemical Properties
Quantitative data for tridecyl hexadecanoate is not readily available in the literature. However,

its properties can be estimated based on data from homologous long-chain wax esters. The

primary determinant for the physical properties of saturated wax esters is the total number of

carbon atoms.[1] Tridecyl hexadecanoate has a total of 29 carbon atoms.

Table 1: General and Computed Physicochemical
Properties of Tridecyl Hexadecanoate
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Property Value Source

IUPAC Name tridecyl hexadecanoate PubChem[2]

Synonyms Tridecyl palmitate PubChem[2]

CAS Number 36617-38-6 PubChem[2]

Molecular Formula C₂₉H₅₈O₂ PubChem[2]

Molecular Weight 438.8 g/mol PubChem[2]

Physical State
Solid at room temperature

(estimated)

General knowledge of long-

chain esters

XLogP3 13.6 PubChem (Computed)[2]

Table 2: Estimated Thermal and Physical Properties of
Tridecyl Hexadecanoate

Property Estimated Value Basis for Estimation

Melting Point 45 - 55 °C

Based on melting points of

similar chain length saturated

wax esters (e.g., C30-C32

esters melt in the range of 42-

56 °C).[3][4]

Boiling Point > 350 °C

Long-chain wax esters have

high boiling points, often

determined under vacuum to

prevent decomposition.

Density ~0.86 g/cm³ at 20°C
Similar to other long-chain

esters.

Solubility

Insoluble in water. Soluble in

nonpolar organic solvents like

hexane, chloroform, and warm

ethanol.

General solubility of wax

esters.[4][5]
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Experimental Protocols
The following are detailed methodologies for the experimental determination of the key

physicochemical properties of tridecyl hexadecanoate.

Synthesis of Tridecyl Hexadecanoate
A general method for the synthesis of esters is the Fischer esterification of a carboxylic acid

and an alcohol in the presence of an acid catalyst.

Hexadecanoic Acid +
Tridecanol +

Acid Catalyst (e.g., H₂SO₄)

Reaction Vessel
(Heated under inert atmosphere)

Esterification Reaction
(e.g., 150-220°C)

Work-up:
- Neutralization

- Extraction
- Washing

Purification:
- Distillation (vacuum)

- Recrystallization
Tridecyl Hexadecanoate

Click to download full resolution via product page

Synthesis workflow for tridecyl hexadecanoate.

Procedure:

Combine equimolar amounts of hexadecanoic acid and tridecanol in a round-bottom flask.

Add a catalytic amount of a strong acid, such as sulfuric acid or p-toluenesulfonic acid.

Heat the mixture under an inert atmosphere (e.g., nitrogen) with stirring. The reaction

temperature can range from 150 to 220°C.[6]

Continuously remove the water formed during the reaction using a Dean-Stark apparatus to

drive the equilibrium towards the product.

Monitor the reaction progress by techniques such as thin-layer chromatography (TLC) or gas

chromatography (GC).
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Upon completion, cool the reaction mixture and neutralize the acid catalyst with a base (e.g.,

sodium bicarbonate solution).

Extract the ester with a nonpolar organic solvent (e.g., hexane).

Wash the organic layer with water and brine, then dry over an anhydrous salt (e.g., sodium

sulfate).

Remove the solvent under reduced pressure.

Purify the crude product by vacuum distillation or recrystallization from a suitable solvent

(e.g., ethanol).

Melting Point Determination
The melting point can be determined using a digital melting point apparatus or by Differential

Scanning Calorimetry (DSC).

Using a Digital Melting Point Apparatus:

Finely powder a small sample of purified tridecyl hexadecanoate.

Pack the powder into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block at a rapid rate initially, then slow the rate to 1-2 °C per minute as the expected

melting point is approached.

Record the temperature at which the first liquid appears and the temperature at which the

entire sample is liquid. This range is the melting point.

Solubility Determination
Procedure:

Add a known mass (e.g., 10 mg) of tridecyl hexadecanoate to a vial containing a known

volume (e.g., 1 mL) of the solvent to be tested.
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Stir the mixture at a constant temperature (e.g., 25 °C) for a set period (e.g., 24 hours) to

ensure equilibrium is reached.

Visually inspect the solution for any undissolved solid. If the solid has completely dissolved,

the substance is considered soluble at that concentration.

For quantitative solubility, the saturated solution can be filtered, and the concentration of the

dissolved ester can be determined by a suitable analytical method like GC-MS after solvent

evaporation and redissolution in a known volume of a different solvent.

Repeat the experiment at different temperatures to assess the temperature dependence of

solubility.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is used to determine the purity of tridecyl hexadecanoate and to confirm its molecular

weight.

Sample Preparation:
Dissolve in Hexane Injection into GC

Separation on
Capillary Column
(e.g., DB-1 HT)

Electron Ionization
(EI)

Mass Spectrometry
Detection

Data Analysis:
- Retention Time
- Mass Spectrum

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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